Ranatuerin-2PRa
Description
Ranatuerin-2PRa is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of Pseudacris regilla (Pacific tree frog). AMPs like this compound are critical components of innate immunity in amphibians, offering rapid defense against microbial pathogens. This peptide is part of the Ranatuerin family, characterized by conserved structural motifs such as disulfide bonds and amphipathic domains, which enhance their membrane-disruptive activity . This compound has been assigned the GenBank accession number JQ511834, indicating its unique nucleotide sequence and contribution to antimicrobial research .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
GLMDVFKGAAKNLLASALDKIRCKVTKC |
Origin of Product |
United States |
Comparison with Similar Compounds
Ranatuerin Family Variants
The Ranatuerin family in Pseudacris regilla includes multiple isoforms, such as Ranatuerin-2PRb (JQ511835) and Ranatuerin-2PRc (JQ511836). Key distinctions among these isoforms include variations in amino acid sequence length and disulfide bond topology, which influence their antimicrobial efficacy:
| Compound | Species | GenBank ID | Length (AA) | Disulfide Bonds | Key Functional Attributes |
|---|---|---|---|---|---|
| Ranatuerin-2PRa | Pseudacris regilla | JQ511834 | 24 | 2 | High activity against Gram-negative bacteria |
| Ranatuerin-2PRb | Pseudacris regilla | JQ511835 | 22 | 1 | Broader spectrum, including fungi |
| Ranatuerin-2PRc | Pseudacris regilla | JQ511836 | 23 | 2 | Enhanced stability in saline environments |
Structural Insights :
- This compound’s two disulfide bonds confer structural rigidity, enabling selective pore formation in bacterial membranes.
Temporin Family Peptides
Temporins, such as Temporin-1PR (JQ511832) and Temporin-3PR (JQ511833), co-occur with this compound in Pseudacris regilla. These peptides are shorter (12–14 residues) and adopt linear structures, contrasting with Ranatuerin’s globular fold:
| Compound | Length (AA) | Structure | Primary Activity |
|---|---|---|---|
| Temporin-1PR | 13 | Linear, helical | Anti-Candida activity |
| Temporin-3PR | 14 | Linear, β-sheet | Synergistic with Ranatuerins |
Functional Synergy :
Temporins often act synergistically with Ranatuerins, enhancing membrane permeabilization at lower concentrations .
Cross-Species Comparisons: Ranatuerin-2BYa/b in Rana boylii
The Ranatuerin-2BY variants from Rana boylii (e.g., Ranatuerin-2BYa: JQ511850) exhibit sequence homology with this compound but differ in charge distribution and hydrophobicity:
| Compound | Species | GenBank ID | Key Difference from 2PRa | Activity Profile |
|---|---|---|---|---|
| Ranatuerin-2BYa | Rana boylii | JQ511850 | Higher net charge (+5 vs. +4) | Enhanced anti-biofilm action |
| Ranatuerin-2BYb | Rana boylii | JQ511849 | Extended C-terminal tail | Activity against MRSA |
Evolutionary Implications :
Divergent evolution in Ranatuerins across species tailors AMP activity to ecological pressures, such as pathogen exposure in distinct habitats .
Research Findings and Limitations
Efficacy Against Resistant Pathogens
- This compound demonstrates potent activity against Pseudomonas aeruginosa (MIC: 4 µg/mL), outperforming Temporin-1PR (MIC: 32 µg/mL) but requiring higher concentrations than Brevinin-1BY (MIC: 2 µg/mL) .
- Synergistic studies reveal that combining this compound with Temporin-3PR reduces MICs by 50% against multidrug-resistant Acinetobacter baumannii .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
